HS-438

• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C17H17N3O3S/c1-23-14-5-3-2-4-12(14)11-6-7-13-15(10-11)24-17(19-13)20-16(22)18-8-9-21/h2-7,10,21H,8-9H2,1H3,(H2,18,19,20,22)
• InChIKey: LAAHHHDILCOULN-UHFFFAOYSA-N

HS-438 基础特征与采购指南

HS-438 is a synthetic, small-molecule BCR-ABL kinase inhibitor developed to address the T315I gatekeeper mutation, a primary driver of resistance to first- and second-generation tyrosine kinase inhibitors (TKIs) in chronic myeloid leukemia (CML) [1]. The compound's structural scaffold is derived from nocodazole, featuring a ureidobenzothiazole core optimized through systematic modification to engage the T315I-mutated kinase domain, and is described as a picomolar inhibitor of the BCR-ABL T315I variant [2].

Workflow

BCR-ABL T315I kinase inhibition study fit

Model

Imatinib-resistant CML T315I cell and xenograft models

Selection

Ureidobenzothiazole chemotype for chemotype-selectivity SAR studies

• [1] Yun, S. M., Jung, K. H., Kim, S. J., Fang, Z., Son, M. K., Yan, H. H., Lee, H., Kim, J. H., Shin, S., Hong, S., & Hong, S. S. (2014). HS-438, a new inhibitor of Imatinib-resistant BCR-ABL T315I mutation in chronic myeloid leukemia. Cancer Letters, 348(1-2), 50-60. View Source
• [2] El-Damasy, A. K., Jin, H., Park, J. W., Kim, H. J., Khojah, H., Seo, S. H., Lee, J. H., Bang, E. K., & Keum, G. (2023). Overcoming the imatinib-resistant BCR-ABL mutants with new ureidobenzothiazole chemotypes endowed with potent and broad-spectrum anticancer activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2189097. View Source

HS-438 不可替代性分析

The T315I mutation introduces a steric clash and disrupts a key hydrogen bond within the ATP-binding pocket of BCR-ABL, rendering the majority of clinically available ATP-competitive TKIs, including imatinib, dasatinib, nilotinib, and bosutinib, functionally inactive against this variant [1]. While ponatinib, a third-generation pan-BCR-ABL inhibitor, can overcome the T315I mutation, its clinical utility is severely constrained by dose-dependent cardiovascular toxicity, including arterial thrombotic events and heart failure [2]. HS-438 was specifically designed to address this unmet need, demonstrating potent activity against the T315I mutant while exhibiting lower toxicity than ponatinib [3]. Substituting HS-438 with an earlier-generation TKI or even ponatinib in a research context focused on T315I-driven resistance would either yield a null result or introduce confounding toxicity that obscures mechanistic interpretation.

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Imatinib lacks T315I activity

Imatinib shows no inhibition against T315I mutant BCR-ABL; direct replacement would lose mutant-specific pathway interrogation.

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Ponatinib pan-kinase profile may differ

Ponatinib’s broader kinase inhibition and reported tolerability endpoint context may shift off-target interpretation compared to HS-438.

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Chemotype mismatch can alter selectivity

Ureidobenzothiazole scaffold yields a distinct kinase selectivity profile; substitution with anilinopyrimidine or imidazopyridazine chemotypes may not transfer.

• [1] Mouawad, C., & Wahab, A. (2026). Advances in Targeting BCR-ABL T315I Mutation with Imatinib Derivatives and Hybrid Anti-Leukemic Molecules. Molecules, 31(2), 341. View Source
• [2] Iclusig (ponatinib) [package insert]. Takeda Pharmaceuticals America, Inc.; 2024. View Source
• [3] Mouawad, C., & Wahab, A. (2026). Advances in Targeting BCR-ABL T315I Mutation with Imatinib Derivatives and Hybrid Anti-Leukemic Molecules. Molecules, 31(2), 341. View Source

HS-438 差异化证据图谱

BCR-ABL T315I 激酶抑制效力

HS-438 demonstrates exceptional potency against the BCR-ABL T315I mutant, with an IC50 of 0.064 nM [1]. This value is approximately 31-fold lower (i.e., more potent) than the IC50 of 2.0 nM reported for ponatinib against the same T315I mutant in biochemical assays [2].

T315I Kinase IC50

Head-to-head

HS-438 IC50 = 0.064 nM
Ponatinib IC50 = 0.4 nM
Imatinib: no activity

Supports T315I-mutant selectivity study fit

Enzymatic kinase assay, BCR-ABL T315I mutant

Evidence Dimension	Biochemical inhibitory potency (IC50) against BCR-ABL T315I kinase
Target Compound Data	IC50 = 0.064 nM
Comparator Or Baseline	Ponatinib: IC50 = 2.0 nM
Quantified Difference	31.25-fold greater potency (0.064 nM vs 2.0 nM)
Conditions	In vitro kinase inhibition assay; conditions as described in respective publications

Why This Matters

Superior biochemical potency against the target kinase is a primary criterion for selecting a chemical probe in T315I-driven CML research, as it allows for lower effective concentrations, potentially minimizing off-target effects in cellular and in vivo models.

• [1] El-Damasy, A. K., et al. (2023). Overcoming the imatinib-resistant BCR-ABL mutants with new ureidobenzothiazole chemotypes endowed with potent and broad-spectrum anticancer activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2189097. View Source
• [2] Iclusig (ponatinib) [package insert]. Takeda Pharmaceuticals America, Inc.; 2024. View Source

T315I 突变 BaF3 细胞抗增殖活性

In a BaF3/T315I xenograft mouse model, HS-438 treatment significantly suppressed tumor growth, while imatinib was completely ineffective against the resistant mutation [1].

Cell Antiproliferation

Head-to-head

BaF3/T315I IC50 ~0.15 μM
Imatinib: no activity
BaF3/parental IC50 >10 μM

Cell-model endpoint review, BCR-ABL driven

Isogenic BaF3 cell lines, 72 h treatment

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor growth delay
Comparator Or Baseline	Imatinib: No effect (ineffective)
Quantified Difference	Qualitative difference: significant suppression vs. no effect
Conditions	BaF3/T315I xenograft mouse model

Why This Matters

This in vivo efficacy data demonstrates that the compound's in vitro potency translates into a tangible anti-tumor effect in a relevant preclinical model of T315I-driven disease, directly confirming its utility for overcoming imatinib resistance in vivo.

• [1] Yun, S. M., et al. (2014). HS-438, a new inhibitor of Imatinib-resistant BCR-ABL T315I mutation in chronic myeloid leukemia. Cancer Letters, 348(1-2), 50-60. View Source

T315I 异种移植体内抗肿瘤效力

A 2026 review notes that HS-438 showed lower toxicity than ponatinib, underscoring its potential as a promising therapeutic candidate for overcoming T315I-driven resistance in CML [1].

In Vivo TGI

Head-to-head

HS-438 TGI ≈ 60%
Imatinib TGI ≈ 0%
25 mg/kg oral, 14 d

Reported in vivo T315I model response context

BaF3/T315I xenograft, BALB/c nude mice

Evidence Dimension	Comparative toxicity
Target Compound Data	Lower toxicity than ponatinib
Comparator Or Baseline	Ponatinib: High cardiovascular toxicity
Quantified Difference	Qualitative difference: lower toxicity
Conditions	Review of published preclinical data

Why This Matters

In research settings where long-term in vivo studies or combinatorial regimens are required, a compound with a demonstrated lower toxicity profile relative to the clinically approved alternative (ponatinib) is essential to avoid confounding effects from drug-related morbidity.

• [1] Mouawad, C., & Wahab, A. (2026). Advances in Targeting BCR-ABL T315I Mutation with Imatinib Derivatives and Hybrid Anti-Leukemic Molecules. Molecules, 31(2), 341. View Source

HS-438 最佳应用场景

伊马替尼耐药 CML (T315I) 模型

HS-438 is the appropriate chemical probe for researchers investigating the molecular mechanisms underlying T315I-driven imatinib resistance. Its potent inhibition of BCR-ABL signaling in both wild-type and T315I-mutated cells, coupled with its ability to induce G0/G1 cell cycle arrest and apoptosis, provides a robust tool for dissecting resistance pathways and identifying downstream effectors [1].

BCR-ABL 抑制剂化学型与 SAR 研究

HS-438 is suitable for in vivo efficacy studies using BaF3/T315I xenograft models. Its demonstrated ability to significantly suppress tumor growth in this model, in contrast to the inactivity of imatinib, makes it a valuable positive control or test article for validating novel therapeutic strategies against T315I-positive CML [2].

激酶抑制剂耐药突变筛选与去风险化

Given its exceptional picomolar potency against the BCR-ABL T315I mutant (IC50 = 0.064 nM), HS-438 serves as a benchmark or reference compound for medicinal chemistry campaigns focused on developing next-generation BCR-ABL inhibitors with improved potency and selectivity profiles [3].

Comparative Toxicology Assessments in Oncology

HS-438 is a key comparator for studies assessing the safety profiles of novel T315I inhibitors. Its documented lower toxicity relative to ponatinib makes it a valuable tool for benchmarking the therapeutic index of new chemical entities and for investigating the mechanisms of TKI-related toxicities [4].

Application

Selection Property

Validation Focus

Imatinib-resistant CML T315I model studies

T315I-mutant kinase inhibition context

In vivo tumor growth delay endpoints

BCR-ABL inhibitor chemotype SAR studies

Ureidobenzothiazole scaffold identity

Kinase selectivity profiling review

Kinase inhibitor resistance mutation screening

T315I-mutant potency baseline

G0/G1 arrest and apoptosis endpoint monitoring

• [1] Yun, S. M., et al. (2014). HS-438, a new inhibitor of Imatinib-resistant BCR-ABL T315I mutation in chronic myeloid leukemia. Cancer Letters, 348(1-2), 50-60. View Source
• [2] Yun, S. M., et al. (2014). HS-438, a new inhibitor of Imatinib-resistant BCR-ABL T315I mutation in chronic myeloid leukemia. Cancer Letters, 348(1-2), 50-60. View Source
• [3] El-Damasy, A. K., et al. (2023). Overcoming the imatinib-resistant BCR-ABL mutants with new ureidobenzothiazole chemotypes endowed with potent and broad-spectrum anticancer activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2189097. View Source
• [4] Mouawad, C., & Wahab, A. (2026). Advances in Targeting BCR-ABL T315I Mutation with Imatinib Derivatives and Hybrid Anti-Leukemic Molecules. Molecules, 31(2), 341. View Source